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Compound of Interest

Compound Name: 1-Octylpyrrolidin-2-one

Cat. No.: B1229347 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 1-Octylpyrrolidin-2-one (CAS: 2687-94-7), a chemical that requires

careful management due to its potential hazards. Adherence to these procedures is critical for

minimizing risk and ensuring compliant disposal.

Hazard Profile: 1-Octylpyrrolidin-2-one is classified as a substance that can cause severe

skin burns and eye damage.[1][2] It is also recognized as being harmful to aquatic life with

long-lasting effects.[1][3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent direct contact

with 1-Octylpyrrolidin-2-one. The following table summarizes the required PPE.
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PPE Category Specification Rationale

Eye Protection

Safety goggles with side-

shields or a face shield. Must

be tested and approved under

standards like EN166.[4]

To protect against splashes

that can cause serious eye

damage.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).[5]

To prevent skin contact which

can lead to severe burns.[1]

Skin and Body

Protective clothing, such as a

lab coat or a one-piece

coverall.[4][6]

To shield the skin from

accidental exposure.

Respiratory

Use in a well-ventilated area is

crucial.[4][5] If ventilation is

inadequate, a NIOSH- or CEN-

certified respirator may be

necessary.[4]

To minimize the inhalation of

any vapors or mists.

Operational and Disposal Plans
Handling and Storage:

Always handle 1-Octylpyrrolidin-2-one in a well-ventilated area, preferably within a

chemical fume hood.[6]

Avoid contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling the substance.[4]

Store containers in a cool, dry, and well-ventilated location, away from incompatible materials

such as strong oxidizing agents.[5]

Keep containers tightly closed when not in use.[4][5]

Spill Management:

Ensure the area is well-ventilated and eliminate all sources of ignition.[6]
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Wear the appropriate PPE as detailed above.

Contain the spill using an inert absorbent material like sand or vermiculite.[6]

Collect the absorbed material using non-sparking tools and place it in a designated, sealed,

and clearly labeled hazardous waste container.[6]

Clean the spill area thoroughly.

Disposal:

1-Octylpyrrolidin-2-one should not be disposed of down the drain.[6]

All waste containing this chemical must be collected in a dedicated, sealed, and properly

labeled hazardous waste container.[6]

Arrange for disposal through a licensed chemical waste disposal company or your

institution's Environmental Health and Safety (EHS) office.[6][7]

Experimental Workflow: Safe Handling and Disposal
of 1-Octylpyrrolidin-2-one
The following diagram outlines the standard operating procedure for the safe handling and

disposal of 1-Octylpyrrolidin-2-one in a laboratory setting.
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Safe Handling and Disposal Workflow for 1-Octylpyrrolidin-2-one

Preparation

Handling

Waste Management & Disposal Post-Procedure

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Perform Experimental Procedure

Segregate Waste into Labeled
Hazardous Waste Container Clean Work Area

Store Waste Container in a
Secure, Designated Area

Arrange for Professional Disposal
(via EHS Office)

Remove and Properly Dispose of/Clean PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 1-Octylpyrrolidin-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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